Cas no 61432-71-1 ((+)-1-bisabolone)

• Product Name: (+)-1-bisabolone
• CAS No: 61432-71-1
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 2027542
• PubChem ID: 10421034
• Update Time: 2025-06-15

(+)-1-bisabolone Chemical and Physical Properties

Names and Identifiers

• (+)-1-bisabolone
• (6R)-[(1S)-1,5-dimethylhex-4-enyl]-3-methylcyclohex-2-en-1-one
• bisabola 3,12-diene 2-one
• (R)-3-Methyl-6α-[(1S)-1,5-dimethyl-4-hexenyl]-2-cyclohexene-1-one
• Bisabola-3,10-dien-2-one
• AKOS040761415
• 6R,7R-Bisabolone
• KNOUERLLBMJGLF-UONOGXRCSA-N
• 61432-71-1
• (6R)-3-Methyl-6-[(2S)-6-methylhept-5-en-2-yl]cyclohex-2-en-1-one
• 1-Bisabolone
• CS-0158765

• Inchi： 1S/C15H24O/c1-11(2)6-5-7-13(4)14-9-8-12(3)10-15(14)16/h6,10,13-14H,5,7-9H2,1-4H3/t13-,14+/m0/s1
• InChI Key： KNOUERLLBMJGLF-UONOGXRCSA-N
• SMILES： O=C1C=C(C)CC[C@@H]1[C@@H](C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 220.182715385g/mol
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Liquid
• Density: 0.9±0.1 g/cm3
• Boiling Point: 312.8±12.0 °C at 760 mmHg
• Flash Point: 143.0±10.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(+)-1-bisabolone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on (+)-1-bisabolone

Comprehensive Guide to (+)-1-Bisabolone (CAS No. 61432-71-1): Properties, Applications, and Industry Insights

(+)-1-Bisabolone (CAS No. 61432-71-1) is a naturally occurring sesquiterpenoid ketone, widely recognized for its unique aromatic profile and versatile applications in the fragrance, flavor, and pharmaceutical industries. This compound belongs to the bisabolane family, characterized by a distinctive 15-carbon skeleton and a cyclohexenone core structure. Its enantiomeric purity ((+)-form) contributes to its superior olfactory properties, making it a prized ingredient in high-end perfumery.

In recent years, the demand for natural and sustainable fragrance ingredients has surged, driven by consumer preferences for eco-friendly products. (+)-1-Bisabolone aligns with this trend, as it can be derived from plant sources like Commiphora species (myrrh) or synthesized via biocatalytic pathways. Researchers are also exploring its potential in green chemistry applications, leveraging its biodegradability and low toxicity profile.

The compound’s CAS No. 61432-71-1 is frequently searched in scientific databases, reflecting its relevance in terpene research and aroma compound synthesis. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity and stereochemistry. Notably, its odor threshold (reportedly below 1 ppb) and woody-amber scent profile make it invaluable for creating complex fragrance accords.

Beyond perfumery, (+)-1-Bisabolone has garnered attention in pharmaceutical studies due to its purported anti-inflammatory and antimicrobial properties. Preliminary research suggests it may modulate cytokine pathways, though clinical evidence remains limited. This dual functionality—fragrance and bioactivity—positions it as a multifunctional ingredient in cosmetic formulations, aligning with the growing market for cosmeceuticals.

From a commercial standpoint, suppliers of CAS No. 61432-71-1 emphasize GMP compliance and traceability to meet regulatory standards in the EU, US, and Asia. The compound’s stability under varying pH conditions and compatibility with encapsulation technologies further enhance its industrial utility. As synthetic biology advances, fermentation-derived (+)-1-Bisabolone may soon dominate the market, offering a cost-effective alternative to extraction methods.

For researchers and manufacturers, key questions often revolve around isomer separation techniques, patent landscapes, and scalable production of (+)-1-Bisabolone. Recent patents highlight novel enantioselective catalysts to optimize yields, while lifecycle assessments evaluate its environmental footprint. These developments underscore its role in the circular bioeconomy, a hot topic in sustainable chemistry forums.

In conclusion, (+)-1-Bisabolone (CAS No. 61432-71-1) exemplifies the convergence of tradition and innovation. Its applications span from luxury perfumes to functional therapeutics, reflecting broader shifts toward bio-based materials. As regulatory frameworks evolve and consumer awareness grows, this compound is poised to remain a cornerstone of specialty chemicals for years to come.